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Compound of Interest

Compound Name: Suberosin

Cat. No.: B1681774 Get Quote

For researchers and scientists engaged in drug development and laboratory research, ensuring

a safe environment is paramount. This guide provides essential safety and logistical

information for handling Suberosin, a naturally occurring coumarin with anti-inflammatory and

anticoagulant properties.[1][2][3] Adherence to these protocols is critical for personnel safety

and regulatory compliance.

Essential Safety and Chemical Data
A thorough understanding of Suberosin's properties is the foundation of its safe handling. The

following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₁₅H₁₆O₃ [2]

Molecular Weight 244.28 g/mol [2]

CAS Number 581-31-7 [2]

Physical State Solid [4]

Melting Point 87.5 °C (in Methanol) [1]

Boiling Point 158-172 °C at 0.05 Torr [1]

Flash Point 166.0 ± 22.5 °C [1]

Density 1.1 ± 0.1 g/cm³ [1]

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents.[5]

[5]

Acute Toxicity (Oral, Rat LD50) 293 mg/kg

Hazard Identification and Personal Protective
Equipment (PPE)
Suberosin is classified as toxic if swallowed or in contact with skin and may cause an allergic

skin reaction. Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[6][7]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[6][7]

Body Protection: A laboratory coat is required.[6][7] For tasks with a higher risk of exposure,

consider a long-sleeved gown or disposable coveralls.[7]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator should be

used.[7]
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Always work in a well-ventilated area, preferably within a chemical fume hood.[6]

Operational Plan for Handling Suberosin
A systematic approach to handling Suberosin minimizes the risk of exposure and

contamination.

Step-by-Step Handling Protocol:

Preparation:

Ensure a designated work area, such as a chemical fume hood, is clean and uncluttered.

[7]

Confirm that an eyewash station and safety shower are readily accessible.[7]

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified above.

Handling:

Avoid the formation of dust and aerosols.[8]

When weighing or transferring the solid, do so carefully to prevent dispersal.

If creating a solution, add the solid to the solvent slowly.

Do not eat, drink, or smoke when using this product.

Post-Handling:

Wash hands thoroughly after handling.[6]

Decontaminate the work surface with an appropriate solvent or detergent, followed by a

water rinse.[6]

Remove and properly dispose of contaminated PPE.[7]
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Spill and Emergency Procedures
In the event of a spill, follow these steps:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.[6]

Ventilate: Ensure the area is well-ventilated.[6]

Contain: For a solid spill, carefully sweep or scoop the material to avoid creating dust.[6] For

a liquid spill, absorb it with an inert material like vermiculite or sand.[6]

Collect: Place the contained material into a sealed and labeled container for disposal.[6]

Decontaminate: Clean the spill area thoroughly.[6]

Disposal Plan for Suberosin Waste
Proper disposal of Suberosin waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect all solid Suberosin waste, including contaminated consumables like

pipette tips and weighing paper, in a designated, leak-proof, and clearly labeled hazardous

waste container.[4][6]

Liquid Waste: Collect all solutions containing Suberosin in a separate, compatible, and

sealed hazardous waste container.[4][6] Do not mix with other waste streams unless

permitted by your institution's Environmental Health and Safety (EHS) office.[6]

Empty Containers: "Empty" containers that held Suberosin should be triple-rinsed with a

suitable solvent.[4] The rinsate must be collected and disposed of as hazardous liquid waste.

[4]

Storage and Final Disposal:

Store waste containers in a designated, secure area.[4]
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Arrange for the collection of hazardous waste through your institution's EHS department or a

licensed hazardous waste disposal contractor.[4]

Do not dispose of Suberosin down the drain or in regular trash.[9]

Workflow for Safe Handling of Suberosin
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Caption: Workflow for the safe handling of Suberosin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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